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For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for assessing the cellular target

engagement of SHP394, a selective, orally active, and allosteric inhibitor of SHP2 (Src

homology 2 domain-containing protein tyrosine phosphatase 2).[1] The protocols outlined

below are essential for researchers and drug development professionals to verify the direct

interaction of SHP394 with its intended target, SHP2, within a cellular context and to

understand its downstream pharmacological effects.

Introduction to SHP2 and SHP394
SHP2, encoded by the PTPN11 gene, is a non-receptor protein tyrosine phosphatase that

plays a crucial role in cell signaling pathways, including the RAS/MAPK cascade.[2][3] It is a

key regulator of cell growth, differentiation, and survival. Aberrant SHP2 activity is implicated in

various developmental disorders and cancers. SHP394 is an allosteric inhibitor that stabilizes

SHP2 in an auto-inhibited conformation, thereby blocking its downstream signaling.[4]

Validating the engagement of SHP394 with SHP2 in cells is a critical step in its development as

a therapeutic agent.

SHP2 Signaling Pathway
The diagram below illustrates the central role of SHP2 in the RAS/ERK signaling pathway.

Upon activation by receptor tyrosine kinases (RTKs), SHP2 dephosphorylates specific

substrates, leading to the activation of RAS and the downstream MAPK cascade, which
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ultimately promotes cell proliferation and survival. Allosteric inhibitors like SHP394 lock SHP2 in

an inactive state, preventing this signaling cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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engagement-in-cells]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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